Cas no 184673-79-8 (Acetylarenobufagin)

• Product Name: Acetylarenobufagin
• CAS No: 184673-79-8
• MF: C₂₆H₃₄O₇
• MW: 458.54
• CID: 4670662
• PubChem ID: 70686672
• Update Time: 2025-07-22

Acetylarenobufagin Chemical and Physical Properties

Names and Identifiers

• Acetylarenobufagin
• AKOS040732373
• CS-0100523
• [(3S,5R,8R,9S,10S,11S,13R,14S,17R)-11,14-dihydroxy-10,13-dimethyl-12-oxo-17-(6-oxopyran-3-yl)-2,3,4,5,6,7,8,9,11,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• TS-07677
• HY-N6905
• DA-60725
• 184673-79-8
• CHEMBL2069021

• Inchi： 1S/C26H34O7/c1-14(27)33-17-8-10-24(2)16(12-17)5-6-19-21(24)22(29)23(30)25(3)18(9-11-26(19,25)31)15-4-7-20(28)32-13-15/h4,7,13,16-19,21-22,29,31H,5-6,8-12H2,1-3H3/t16-,17+,18-,19-,21-,22+,24+,25+,26+/m1/s1
• InChI Key： QXXMSIJXDTVQBY-VDFARBNLSA-N
• SMILES： [C@@]12(CC[C@]3([H])[C@@]([H])([C@]1(CC[C@H](OC(C)=O)C2)C)[C@H](O)C([C@]1([C@]3(O)CC[C@@H]1C1C=CC(OC=1)=O)C)=O)[H]

Computed Properties

• Exact Mass: 458.23045342 g/mol
• Monoisotopic Mass: 458.23045342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 952
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 458.5
• XLogP3: 2.3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives

Additional information on Acetylarenobufagin

Acetylarenobufagin (CAS No. 184673-79-8): A Comprehensive Overview of Its Biochemical Profile and Emerging Therapeutic Applications

Acetylarenobufagin, a naturally occurring compound identified by the chemical identifier CAS No. 184673-79-8, has garnered significant attention in the field of pharmaceutical research due to its unique biochemical properties and potential therapeutic benefits. This compound, derived from the roots of Arisaema consanguineum, a plant native to East Asia, belongs to the bufadienolide family, which is known for its diverse pharmacological activities. The structural complexity and functional versatility of acetylarenobufagin have positioned it as a subject of intense study, particularly in the context of cardiovascular and neuroprotective therapies.

The molecular structure of acetylarenobufagin features a characteristic bufadienolide skeleton, which is flanked by various functional groups that contribute to its biological activity. The presence of an acetyl group at the C-17 position distinguishes it from its parent compound, arenobufagin, and imparts distinct pharmacokinetic and pharmacodynamic properties. This modification enhances its solubility and bioavailability, making it a more viable candidate for therapeutic applications compared to its precursor.

Recent advancements in biochemical research have elucidated the mechanisms through which acetylarenobufagin exerts its effects on cellular pathways. Studies have demonstrated that this compound exhibits potent vasodilatory properties by selectively inhibiting the activity of voltage-gated sodium channels in vascular smooth muscle cells. This mechanism is particularly relevant in the context of cardiovascular diseases, where impaired vasodilation contributes to hypertension and endothelial dysfunction.

Moreover, acetylarenobufagin has been shown to possess significant neuroprotective effects. Preclinical investigations have revealed that it can attenuate neuronal damage induced by oxidative stress and excitotoxicity, making it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate intracellular calcium homeostasis and inhibit the aggregation of amyloid-beta plaques has been highlighted as key factors contributing to its neuroprotective efficacy.

In addition to its cardiovascular and neuroprotective properties, acetylarenobufagin has shown potential in combating certain types of cancer. Research indicates that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways and inhibiting anti-apoptotic proteins such as Bcl-2. Its ability to disrupt microtubule formation has also been observed, which can lead to cell cycle arrest and further enhance its anti-cancer effects.

The pharmacokinetic profile of acetylarenobufagin has been extensively studied to optimize its therapeutic potential. Unlike many bioactive compounds, acetylarenobufagin exhibits a moderate half-life in vivo, allowing for sustained action even after single-dose administration. This characteristic makes it suitable for oral delivery formulations, which could improve patient compliance and reduce the frequency of dosing.

Recent clinical trials have begun to explore the safety and efficacy of acetylarenobufagin in human populations. Preliminary results suggest that it is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety profile and optimal dosing regimens.

The synthetic pathways for acetylarenobufagin have also been optimized to enhance production efficiency while maintaining high purity standards. Advances in biotechnological methods have enabled the large-scale cultivation of Arisaema consanguineum and the subsequent extraction of acetylarenobufagin using environmentally sustainable practices. These developments are crucial for ensuring an adequate supply of this compound for both research purposes and potential commercial applications.

The regulatory landscape surrounding acetylarenobufagin is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring ongoing clinical trials and preclinical studies to ensure that this compound meets stringent quality control standards before being approved for therapeutic use. Collaboration between academic researchers, pharmaceutical companies, and regulatory bodies will be essential in navigating these processes effectively.

In conclusion, acetylarenobufagin (CAS No. 184673-79-8) represents a promising natural product with multifaceted therapeutic applications. Its unique biochemical properties make it a valuable candidate for treating cardiovascular diseases, neurodegenerative disorders, and certain types of cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, paving the way for innovative treatments in medicine.